Cas no 13207-99-3 (Pyrimidine, 2-(1-methylethyl)-5-nitro-)

• Product Name: Pyrimidine, 2-(1-methylethyl)-5-nitro-
• CAS No: 13207-99-3
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1234180
• PubChem ID: 67476786
• Update Time: 2025-04-20

Pyrimidine, 2-(1-methylethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(1-methylethyl)-5-nitro-
• 5-nitro-2-propan-2-ylpyrimidine
• DTXSID60737325
• 5-Nitro-2-(propan-2-yl)pyrimidine
• 13207-99-3
• SCHEMBL2625493

• Inchi： 1S/C7H9N3O2/c1-5(2)7-8-3-6(4-9-7)10(11)12/h3-5H,1-2H3
• InChI Key： NZSUYBPLRIWZCK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC(C(C)C)=NC=1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų